But-2-enedioic acid;1-methyl-4-thioxanthen-9-ylidenepiperidine
But-2-enedioic acid;1-methyl-4-thioxanthen-9-ylidenepiperidine
Brand Name:
Vulcanchem
CAS No.:
13187-06-9
VCID:
VC0082762
InChI:
InChI=1S/C19H19NS.C4H4O4/c1-20-12-10-14(11-13-20)19-15-6-2-4-8-17(15)21-18-9-5-3-7-16(18)19;5-3(6)1-2-4(7)8/h2-9H,10-13H2,1H3;1-2H,(H,5,6)(H,7,8)
SMILES:
CN1CCC(=C2C3=CC=CC=C3SC4=CC=CC=C42)CC1.C(=CC(=O)O)C(=O)O
Molecular Formula:
C23H23NO4S
Molecular Weight:
409.5 g/mol
But-2-enedioic acid;1-methyl-4-thioxanthen-9-ylidenepiperidine
CAS No.: 13187-06-9
Main Products
VCID: VC0082762
Molecular Formula: C23H23NO4S
Molecular Weight: 409.5 g/mol
| CAS No. | 13187-06-9 |
|---|---|
| Product Name | But-2-enedioic acid;1-methyl-4-thioxanthen-9-ylidenepiperidine |
| Molecular Formula | C23H23NO4S |
| Molecular Weight | 409.5 g/mol |
| IUPAC Name | but-2-enedioic acid;1-methyl-4-thioxanthen-9-ylidenepiperidine |
| Standard InChI | InChI=1S/C19H19NS.C4H4O4/c1-20-12-10-14(11-13-20)19-15-6-2-4-8-17(15)21-18-9-5-3-7-16(18)19;5-3(6)1-2-4(7)8/h2-9H,10-13H2,1H3;1-2H,(H,5,6)(H,7,8) |
| Standard InChIKey | IPANUAHQWFDVAG-UHFFFAOYSA-N |
| Isomeric SMILES | CN1CCC(=C2C3=CC=CC=C3SC4=CC=CC=C42)CC1.C(=C\C(=O)O)\C(=O)O |
| SMILES | CN1CCC(=C2C3=CC=CC=C3SC4=CC=CC=C42)CC1.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CN1CCC(=C2C3=CC=CC=C3SC4=CC=CC=C42)CC1.C(=CC(=O)O)C(=O)O |
| PubChem Compound | 25773 |
| Last Modified | Nov 11 2021 |
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